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4-[(Dimethylamino)methyl]-1,3-

thiazol-2-amine

CAS No.: 116252-53-0

Cat. No.: B044390

Get Quote

Introduction: The "Privileged" Paradox
In modern medicinal chemistry, the 2-aminothiazole scaffold occupies a unique position.[1][2][3]

It is classified as a "privileged structure"—a molecular framework capable of providing useful

ligands for more than one receptor or enzyme target.[1] This scaffold is the core engine behind

blockbuster kinase inhibitors like Dasatinib (Sprycel) and Dabrafenib (Tafinlar), as well as the

dopamine agonist Pramipexole.

However, for the drug development professional, the aminothiazole moiety presents a paradox.

While it offers exceptional hydrogen-bonding capabilities and tunable physicochemical

properties, it is frequently flagged as a PAINS (Pan-Assay Interference Compounds) motif and

a potential toxicophore due to metabolic bioactivation.

This guide moves beyond basic descriptions to analyze the causality of its binding modes, the

reality of its liabilities, and the protocols required to validate its activity.
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The Pharmacophore
The 2-aminothiazole ring functions as a bioisostere of phenol or pyridine but with a distinct

donor-acceptor profile.

N3 (Endocyclic Nitrogen): Acts as a hydrogen bond acceptor. In kinase inhibitors, this often

binds to the amide backbone of the "hinge region" (e.g., Met318 in c-Src).

C2-Amine (Exocyclic Nitrogen): Acts as a hydrogen bond donor.

Sulfur: Contributes to lipophilicity and aromatic

-stacking interactions but is also the site of metabolic vulnerability (S-oxidation).

The Hantzsch Synthesis (The Gold Standard)
Despite modern variations, the Hantzsch Thiazole Synthesis (1887) remains the primary

method for generating library diversity. It involves the condensation of an ngcontent-ng-

c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

-haloketone with a thiourea.[1][4]
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Caption: The Hantzsch synthesis pathway: S-alkylation followed by cyclization and

dehydration.

Therapeutic Applications: The "Why"
Oncology: Kinase Inhibition
The aminothiazole is a dominant scaffold in Type I and Type II kinase inhibitors.
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Case Study: Dasatinib (BMS-354825): Used for CML (Chronic Myelogenous Leukemia). The

aminothiazole moiety binds to the ATP-binding site of the Abl kinase. The N3 nitrogen

accepts a H-bond from the backbone NH of Met318, while the exocyclic amino group

donates a H-bond to the carbonyl of Met318.

Case Study: Dabrafenib: A BRAF inhibitor where the aminothiazole core stabilizes the

inhibitor within the ATP pocket, specifically targeting the active conformation.

Neurology & Anti-infectives
Neurology:Pramipexole utilizes a tetrahydrobenzothiazole (fused aminothiazole) to mimic

dopamine, binding to D2/D3 receptors.

Prion Disease: 2-aminothiazoles (e.g., IND24) have shown efficacy in reducing prions (

) in neuroblastoma cells, though blood-brain barrier (BBB) penetration and metabolic stability
remain optimization challenges.

Data Summary: Key Drugs

Drug Name Target Indication
Role of
Aminothiazole

Dasatinib Src/Abl Kinase Leukemia (CML)
Hinge Binder (ATP
competitive)

Dabrafenib BRAF V600E Melanoma
Scaffold/H-bond

anchor

Avatrombopag TPO Receptor Thrombocytopenia
Receptor Agonist

modulation

| Cefdinir | PBP (Bacteria) | Infection | Side-chain recognition element |[3][5][6]

The "Watch Out": Toxicology & Liabilities
As a Senior Scientist, you must treat aminothiazole hits with skepticism until validated. This

scaffold is prone to two major failure modes.
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PAINS (Promiscuous 2-Aminothiazoles - PrATs)
Many aminothiazoles are flagged as PAINS.

Mechanism: They can form colloidal aggregates that sequester enzymes non-specifically.

Chelation: The N-S motif can chelate metal ions required for enzymatic assays.

Redox: Some derivatives interfere with redox-cycling assays.

Metabolic Bioactivation (The Toxicophore Risk)
The thiazole ring is electron-rich and susceptible to CYP450-mediated oxidation.

Epoxidation: CYP attack on the C4-C5 double bond forms an epoxide.

Ring Scission: The epoxide can open to form reactive

-diketones or thioamides.

Glutathione Trapping: Reactive intermediates can covalently bind to hepatic proteins, leading

to idiosyncratic drug-induced liver injury (DILI).

Liability Triage Workflow:
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Step 1: PAINS Filters

Step 2: Metabolic Stability
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Caption: Triage workflow to distinguish true pharmacological hits from PAINS or toxicophores.
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Experimental Protocols
Protocol: Hantzsch Synthesis of 2-Aminothiazoles
Validates: Chemical Synthesis

Materials:

Substituted acetophenone (1.0 eq)[7]

Thiourea (1.0 eq)[7]

Iodine (1.0 eq) - Facilitates reaction if ketone is unhalogenated

Ethanol (Solvent)[1]

Step-by-Step:

Dissolution: In a round-bottom flask, dissolve 10 mmol of the acetophenone and 20 mmol (2

eq) of thiourea in 20 mL of ethanol.

Halogenation (In-situ): If starting from a non-halogenated ketone, add 10 mmol of iodine. If

using

-bromoacetophenone, skip iodine and use 1:1 stoichiometry.

Reflux: Heat to reflux (

) for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

Work-up: Cool to room temperature. Pour the mixture into crushed ice/water.

Neutralization: Basify with ammonium hydroxide (

) to pH 8–9. The free base aminothiazole will precipitate.

Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

Protocol: Glutathione (GSH) Trapping Assay
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Validates: Metabolic Safety (Reactive Metabolite Screening)

Objective: Detect reactive electrophiles formed by CYP-mediated bioactivation.

Step-by-Step:

Incubation System: Prepare human liver microsomes (HLM) at 1.0 mg/mL protein

concentration in phosphate buffer (pH 7.4).

Substrate: Add the aminothiazole test compound (10

M final concentration).

Trapping Agent: Add Glutathione (GSH) at 5 mM (excess).

Initiation: Add NADPH-regenerating system to start the reaction. Incubate at

for 60 minutes.

Termination: Quench with ice-cold acetonitrile containing an internal standard.

Analysis: Centrifuge (3000g, 10 min). Analyze supernatant via LC-MS/MS.

Data Interpretation: Search for [M + GSH] adducts (Mass shift: +307 Da).

High Risk: >1% conversion to GSH adducts relative to parent turnover.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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